Cas no 1018678-50-6 (2-(Difluoromethyl)benzaldehyde)

2-(Difluoromethyl)benzaldehyde Properties

Names and Identifiers

• 2-(Difluoromethyl)benzaldehyde
• 1-(2-CHLORO-PHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 2-Difluoromethylbenzaldehyde
• difluoromethylphenyl ketone
• 2-Formylbenzal fluoride, alpha,alpha-Difluoro-o-tolualdehyde
• O10520
• Benzaldehyde, 2-(difluoromethyl)-
• SCHEMBL1179123
• DTXSID60716751
• DB-181449
• 1018678-50-6
• MFCD16875639
• AM85447
• SY282540
• BBL103060
• CS-W000088
• AKOS005259036
• EN300-1084868
• Z1255437378
• SB85506
• AS-50012
• STL556869
• DTXCID20667497
• 2-(difluoromethyl)benzaldehyde
• +Expand

• MDL： MFCD16875639
• InChIKey： LRGWXJJJRNOVQA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F2O/c9-8(10)7-4-2-1-3-6(7)5-11/h1-5,8H
• SMILES： C1=CC=C(C(=C1)C=O)C(F)F

Computed Properties

• Exact Mass: 156.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.03867113g/mol
• Heavy Atom Count: 11
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.43670
• PSA: 17.07000